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Compound of Interest

Compound Name: RG-12915

Cat. No.: B1680578 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential guidance on the safe and compliant disposal

of RG-12915, a 5-HT3 receptor antagonist. While a specific Safety Data Sheet (SDS) for RG-
12915 is not readily available in public databases, the following procedures are based on

established best practices for the disposal of research-grade chemical compounds.

Essential Safety and Logistical Information
Given the absence of a specific SDS, RG-12915 should be handled as a potentially hazardous

substance. All personnel must wear appropriate Personal Protective Equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat, when handling this

compound. All disposal procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Quantitative Data for RG-12915
The following table summarizes the known physical and chemical properties of RG-12915.
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Property Value

Molecular Formula C₂₀H₂₅ClN₂O₂

Molecular Weight 360.88 g/mol

CAS Number 136174-04-4

Disposal Protocol
This step-by-step protocol outlines the recommended procedure for the disposal of RG-12915.

1. Waste Identification and Segregation:

1.1. Classify all materials contaminated with RG-12915 as hazardous chemical waste. This
includes unused or expired compound, solutions containing RG-12915, and any
contaminated labware (e.g., pipette tips, vials, and paper towels).
1.2. Do not mix RG-12915 waste with other chemical waste streams unless compatibility has
been confirmed.

2. Waste Collection and Containment:

2.1. Solid Waste:
2.1.1. Collect solid RG-12915 waste in a designated, leak-proof, and clearly labeled
hazardous waste container. The container should be made of a material compatible with the
chemical.
2.1.2. The container label must include the words "Hazardous Waste," the full chemical
name "N-(1-azabicyclo[2.2.2]octan-3-yl)-2-chloro-5a,6,7,8,9,9a-hexahydrodibenzofuran-4-
carboxamide," the CAS number "136174-04-4," and an indication of the hazards (e.g.,
"Potentially Toxic," "Handle with Caution").
2.2. Liquid Waste:
2.2.1. Collect liquid waste containing RG-12915 in a sealable, shatter-resistant container.
2.2.2. The container must be labeled in the same manner as the solid waste container, with
an approximate concentration of the RG-12915.
2.3. Sharps Waste:
2.3.1. Any sharps (e.g., needles, contaminated glass) must be disposed of in a designated
sharps container that is puncture-resistant and leak-proof.

3. Storage of Waste:
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3.1. Store all RG-12915 waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.
3.2. Keep containers tightly sealed except when adding waste.

4. Final Disposal:

4.1. Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.
4.2. Provide the EHS office or contractor with all available information about the waste,
including the chemical name and CAS number.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with RG-12915.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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